Cas no 30454-91-2 (Benzene, 1,2-dinitro-4,5-bis(trifluoromethyl)-)

• Product Name: Benzene, 1,2-dinitro-4,5-bis(trifluoromethyl)-
• CAS No: 30454-91-2
• MF: C₈H₂F₆N₂O₄
• MW: 304.102902889252
• CID: 1443181
• PubChem ID: 71361311
• Update Time: 2025-04-20

Benzene, 1,2-dinitro-4,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dinitro-4,5-bis(trifluoromethyl)-
• 1,2-dinitro-4,5-bis(trifluoromethyl)benzene
• DTXSID30785055
• 30454-91-2

• Inchi： 1S/C8H2F6N2O4/c9-7(10,11)3-1-5(15(17)18)6(16(19)20)2-4(3)8(12,13)14/h1-2H
• InChI Key： QDSXOVPKNZEPPV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 303.99186
• Monoisotopic Mass: 303.99187552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28